Cas no 577985-02-5 (9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline)

9-Methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline is a heterocyclic compound featuring an indoloquinoxaline core with methoxy and isopropyl substituents. This structure imparts unique electronic and photophysical properties, making it valuable in organic electronics and optoelectronic applications. Its extended π-conjugation system enhances charge transport characteristics, while the methoxy group improves solubility and processability in organic solvents. The isopropyl moiety contributes to steric stabilization, reducing aggregation in solid-state applications. This compound is particularly relevant in the development of organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials due to its tunable bandgap and high thermal stability. Its synthesis and functionalization potential further expand its utility in advanced material research.

9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline structure

577985-02-5 structure

Product name:9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline

CAS No:577985-02-5

MF:C₁₈H₁₇N₃O

MW:291.347083806992

CID:5418034

9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

- 9-methoxy-6-propan-2-ylindolo[3,2-b]quinoxaline
- 6H-Indolo[2,3-b]quinoxaline, 9-methoxy-6-(1-methylethyl)-
- 9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline
- Inchi： 1S/C18H17N3O/c1-11(2)21-16-9-8-12(22-3)10-13(16)17-18(21)20-15-7-5-4-6-14(15)19-17/h4-11H,1-3H3
- InChI Key： JLKJHYWKZQSIEZ-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(C(C)C)C=12)C=CC(OC)=C3

9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3369-0443-3mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	3mg	$63.0	2023-08-08
Life Chemicals	F3369-0443-20μmol	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	20μmol	$79.0	2023-08-08
Life Chemicals	F3369-0443-5mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	5mg	$69.0	2023-08-08
A2B Chem LLC	BA67006-5mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5		5mg	$272.00	2024-04-19
A2B Chem LLC	BA67006-25mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5		25mg	$360.00	2024-04-19
Life Chemicals	F3369-0443-2μmol	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	2μmol	$57.0	2023-08-08
Life Chemicals	F3369-0443-2mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	2mg	$59.0	2023-08-08
Life Chemicals	F3369-0443-10mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	10mg	$79.0	2023-08-08
Life Chemicals	F3369-0443-1mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	1mg	$54.0	2023-08-08
Life Chemicals	F3369-0443-20mg	9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline	577985-02-5	90%+	20mg	$99.0	2023-08-08

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Additional information on 9-methoxy-6-(propan-2-yl)-6H-indolo2,3-bquinoxaline

Comprehensive Analysis of 9-Methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 577985-02-5)

The compound 9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 577985-02-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the indoloquinoxaline core and methoxy substitution, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions about 9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline revolves around its synthetic pathways. The compound is typically synthesized through multi-step reactions involving condensation and cyclization of appropriately substituted precursors. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, aligning with the growing demand for sustainable practices in chemical synthesis.

The pharmacological potential of CAS No. 577985-02-5 is another hot topic. Preliminary studies suggest that its indoloquinoxaline scaffold may interact with biological targets, such as enzymes or receptors, making it a subject of interest in drug discovery. Its methoxy group enhances solubility and bioavailability, which are critical factors in medicinal chemistry. However, further in vitro and in vivo studies are needed to validate these hypotheses.

In the realm of materials science, 9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline has shown promise due to its photophysical properties. Its ability to absorb and emit light in specific wavelengths makes it a candidate for organic electronics, such as OLEDs or sensors. This aligns with the increasing demand for energy-efficient technologies and smart materials in modern applications.

Another frequently searched aspect is the stability and storage conditions of CAS No. 577985-02-5. The compound is generally stable under inert atmospheres and should be stored in cool, dry environments to prevent degradation. Proper handling and characterization techniques, such as HPLC and NMR spectroscopy, are essential to ensure purity and consistency in research settings.

The regulatory status of 9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline is also a common concern. While it is not classified as a hazardous substance, researchers must adhere to local guidelines for laboratory safety and waste disposal. Transparency in material safety data sheets (MSDS) and compliance with Good Laboratory Practices (GLP) are paramount.

In conclusion, 9-methoxy-6-(propan-2-yl)-6H-indolo[2,3-b]quinoxaline (CAS No. 577985-02-5) represents a versatile compound with broad applications in pharmaceuticals and advanced materials. Its synthesis, properties, and potential uses continue to inspire innovation, addressing key challenges in both fields. As research progresses, this compound may unlock new opportunities in drug development and sustainable technology.